Cas no 2169149-37-3 (2-propyl-7H-pyrrolo2,3-dpyrimidine-4-sulfonyl fluoride)

• Product Name: 2-propyl-7H-pyrrolo2,3-dpyrimidine-4-sulfonyl fluoride
• CAS No: 2169149-37-3
• MF: C₉H₁₀FN₃O₂S
• MW: 243.2580037117
• CID: 6428025
• PubChem ID: 165578746
• Update Time: 2025-10-28

2-propyl-7H-pyrrolo2,3-dpyrimidine-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-propyl-7H-pyrrolo2,3-dpyrimidine-4-sulfonyl fluoride
• 2169149-37-3
• 2-propyl-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride
• EN300-1582255

• Inchi： 1S/C9H10FN3O2S/c1-2-3-7-12-8-6(4-5-11-8)9(13-7)16(10,14)15/h4-5H,2-3H2,1H3,(H,11,12,13)
• InChI Key： DFXRQKHYZYIHLI-UHFFFAOYSA-N
• SMILES： S(C1=C2C=CNC2=NC(CCC)=N1)(=O)(=O)F

Computed Properties

• Exact Mass: 243.04777591g/mol
• Monoisotopic Mass: 243.04777591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.1Ų

Additional information on 2-propyl-7H-pyrrolo2,3-dpyrimidine-4-sulfonyl fluoride

Comprehensive Overview of 2-propyl-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride (CAS No. 2169149-37-3)

In the rapidly evolving field of medicinal chemistry and drug discovery, 2-propyl-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride (CAS No. 2169149-37-3) has emerged as a compound of significant interest. This sulfonyl fluoride-containing derivative belongs to the pyrrolopyrimidine class, a scaffold renowned for its versatility in pharmaceutical applications. Researchers and industry professionals are increasingly focusing on this molecule due to its potential in covalent inhibitor design and targeted protein modulation, aligning with current trends in precision medicine.

The structural uniqueness of 2-propyl-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride lies in its reactive sulfonyl fluoride group, which enables selective interactions with biological targets. This feature has garnered attention in the context of PROTAC (Proteolysis-Targeting Chimera) development and kinase inhibitor optimization – two hot topics in contemporary drug discovery. Recent publications highlight how such compounds address challenges in drug resistance and selectivity issues, making them valuable tools for addressing unmet medical needs.

From a synthetic chemistry perspective, the pyrrolo[2,3-d]pyrimidine core offers multiple sites for functionalization, allowing researchers to fine-tune physicochemical properties. The propyl substituent at position 2 contributes to optimal lipophilicity, while the sulfonyl fluoride moiety provides a handle for covalent binding strategies. These characteristics make CAS No. 2169149-37-3 particularly relevant for developing next-generation therapeutics in oncology and inflammatory diseases.

Analytical characterization of 2-propyl-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, ensuring precise quality control for research applications. Stability studies indicate that proper storage under inert conditions maintains the reactivity of the sulfonyl fluoride group, a critical consideration for experimental reproducibility.

In the context of AI-driven drug discovery, compounds like 2-propyl-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride are frequently used as benchmark molecules for testing predictive algorithms. The pharmaceutical industry's growing adoption of machine learning models for molecular property prediction has increased demand for well-characterized building blocks such as this compound. Its balanced molecular weight and favorable ligand efficiency metrics make it particularly suitable for fragment-based drug design approaches.

The commercial availability of 2-propyl-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride (CAS No. 2169149-37-3) through specialized chemical suppliers has facilitated its adoption across academic and industrial laboratories. Current research trends suggest expanding applications in chemical biology probes and activity-based protein profiling, areas that are gaining traction in the post-genomic era. As the scientific community continues to explore covalent drug discovery paradigms, the importance of such sulfur(VI)-fluoride exchange reagents is expected to grow substantially.

Environmental and safety assessments of 2-propyl-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride follow standard laboratory protocols for organofluorine compounds. Proper handling procedures, including the use of appropriate personal protective equipment and chemical fume hoods, ensure safe utilization in research settings. The compound's stability profile and well-documented handling guidelines contribute to its widespread acceptance in the scientific community.

Looking ahead, the unique combination of the pyrrolopyrimidine scaffold with the sulfonyl fluoride warhead positions 2-propyl-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride as a valuable tool for addressing current challenges in drug discovery. Its applications span from medicinal chemistry to chemical biology, reflecting the interdisciplinary nature of modern pharmaceutical research. As the field continues to evolve toward more targeted therapeutic approaches, compounds like this will undoubtedly play a pivotal role in shaping future breakthroughs.